Cas no 1270463-81-4 (2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine
• CAS No: 1270463-81-4
• MF: C₁₁H₁₁F₃N₂
• MW: 228.213652849197
• CID: 6156698
• PubChem ID: 129942997
• Update Time: 2025-05-20

2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine
• 1270463-81-4
• EN300-2004630

• Inchi： 1S/C11H11F3N2/c1-16-8-5-3-2-4-7(8)6-9(16)10(15)11(12,13)14/h2-6,10H,15H2,1H3
• InChI Key： PAWDVBHRMDLDCK-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC2C=CC=CC=2N1C)N)(F)F

Computed Properties

• Exact Mass: 228.08743285g/mol
• Monoisotopic Mass: 228.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31Ų

Additional information on 2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine

Chemical Profile of 2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine (CAS No. 1270463-81-4)

2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine, identified by its CAS number 1270463-81-4, is a fluorinated amine derivative featuring a 1-methylindole moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug development. The 1-methylindole component is known for its role in modulating various biological pathways, particularly in the context of neurotransmitter systems and inflammatory responses.

The synthesis of 2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine involves multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. The introduction of fluorine atoms typically requires specialized fluorinating agents and conditions to ensure high yield and purity. Recent advances in fluorination chemistry have enabled more efficient and selective methods for incorporating fluorine into complex molecules, which is crucial for the preparation of this compound.

One of the most compelling aspects of 2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine is its potential as a pharmacological tool. The 1-methylindole moiety is structurally related to serotonin receptor ligands, suggesting possible applications in the treatment of neurological disorders such as depression and anxiety. Additionally, the amine group provides a site for further derivatization, allowing chemists to explore analogs with enhanced binding affinity or selectivity.

Recent research has highlighted the importance of fluorinated amines in medicinal chemistry. These compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. For instance, fluorine atoms can increase binding affinity by influencing electronic distributions and steric interactions at the binding site. Furthermore, the metabolic stability provided by fluorine substitution can extend the half-life of drugs in vivo, reducing dosing frequency and improving therapeutic efficacy.

In vitro studies have begun to elucidate the biological activity of 2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine. Initial experiments suggest that it may interact with serotonin receptors (5-HT receptors), potentially modulating neurotransmitter release or signaling pathways. This aligns with the broader interest in indole derivatives as therapeutic agents. However, further investigation is needed to fully characterize its mechanism of action and potential side effects.

The structural versatility of 2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-amine also makes it a promising intermediate for library synthesis. By modifying the substituents on the amine or indole ring, researchers can generate a diverse set of compounds for high-throughput screening. This approach has been successfully employed in drug discovery programs to identify novel lead compounds with therapeutic potential.

From a synthetic chemistry perspective, 1270463-81-4 exemplifies the challenges and opportunities in modern drug development. The integration of advanced fluorination techniques with heterocyclic chemistry allows for the creation of complex molecular architectures with tailored properties. As our understanding of structure-function relationships improves, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.

The future direction of research on 2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-am ine will likely focus on optimizing synthetic routes and exploring its pharmacological profile in greater detail. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. By leveraging cutting-edge chemical methodologies and interdisciplinary approaches, scientists can unlock the full potential of this compound as a pharmaceutical intermediate or lead molecule.